![molecular formula C18H18ClN3O3 B2463524 1-(5-Chloro-2-methoxyphenyl)-3-(5-oxo-1-phenylpyrrolidin-3-yl)urea CAS No. 887465-17-0](/img/structure/B2463524.png)
1-(5-Chloro-2-methoxyphenyl)-3-(5-oxo-1-phenylpyrrolidin-3-yl)urea
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
1-(5-Chloro-2-methoxyphenyl)-3-(5-oxo-1-phenylpyrrolidin-3-yl)urea is a chemical compound that has been the subject of scientific research due to its potential applications in various fields. The compound is also known by its chemical name, CMPOPU, and has been synthesized using different methods.
Scientific Research Applications
Corrosion Inhibition
Urea derivatives have been studied for their effectiveness as corrosion inhibitors. Research by Bahrami and Hosseini (2012) investigated the corrosion behavior of mild steel in hydrochloric acid solution, highlighting the role of organic compounds, including urea derivatives, in enhancing corrosion resistance. Their findings suggest that these compounds can significantly improve the lifespan and durability of metals in corrosive environments by forming a protective layer on the metal surface Bahrami & Hosseini, 2012.
Medicinal Chemistry and Drug Design
In medicinal chemistry, urea derivatives are explored for their biological activities, including enzyme inhibition and potential anticancer properties. For example, Wang et al. (2005) described the discovery of urea derivatives as potent and selective inhibitors of Chk1 kinase, a critical enzyme in DNA damage response pathways. These compounds have shown significant potential in enhancing the efficacy of chemotherapy drugs, indicating their importance in developing new cancer treatments Wang et al., 2005.
Nonlinear Optical Materials
Urea derivatives also find applications in the development of materials with nonlinear optical properties. Shettigar et al. (2006) synthesized bis-chalcone derivatives and studied their second harmonic generation (SHG) efficiency, a measure of nonlinear optical activity. These compounds, related to urea through their functional groups and synthesis processes, demonstrate potential for use in optical devices and photonics Shettigar et al., 2006.
properties
IUPAC Name |
1-(5-chloro-2-methoxyphenyl)-3-(5-oxo-1-phenylpyrrolidin-3-yl)urea |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H18ClN3O3/c1-25-16-8-7-12(19)9-15(16)21-18(24)20-13-10-17(23)22(11-13)14-5-3-2-4-6-14/h2-9,13H,10-11H2,1H3,(H2,20,21,24) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
IAYGCOROEYHNQR-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=C(C=C(C=C1)Cl)NC(=O)NC2CC(=O)N(C2)C3=CC=CC=C3 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H18ClN3O3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
359.8 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.